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Compound of Interest

Compound Name: Fumaric acid-d2

Cat. No.: B051780 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of Fumaric acid-d2.

The information is intended for researchers, scientists, and professionals in drug development

to ensure safe laboratory practices.

Hazard Identification and Safety Precautions
Fumaric acid-d2 is considered a hazardous substance under the OSHA Hazard

Communication Standard. The primary hazards are:

Eye Irritation: Causes serious eye irritation[1]. Contact may lead to redness and moderate

inflammation, with potential for damage 24 hours or more after exposure[2].

Skin Irritation: While not classified as a primary skin irritant, prolonged or repeated contact

may cause redness, swelling, and thickening of the skin[2].

Respiratory Irritation: Inhalation of dust can irritate the nose and throat, leading to coughing

and wheezing[3].

It is stable under recommended storage conditions. However, it is incompatible with strong

oxidizing agents and strong bases[3][4]. Hazardous decomposition products include carbon

oxides.
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The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety.

Protection Type Required Equipment Specification and Rationale

Eye/Face Protection
Safety glasses with side

shields or goggles.

Essential to prevent dust

particles from causing serious

eye irritation[5][4].

Skin & Body Protection

Acid-resistant gloves (e.g.,

Neoprene, Nitrile, PVC) and a

lab coat or protective clothing.

Protects skin from irritation due

to accidental contact[6][7].

Good hygiene practice

requires minimizing

exposure[2].

Respiratory Protection
NIOSH/MSHA-approved

respirator.

Required when dusts are

generated, if ventilation is

inadequate, or if exposure

limits are exceeded to prevent

respiratory tract irritation[5][3]

[8].

Quantitative Safety Data
While no specific occupational exposure limits have been established for Fumaric acid-d2, the

limits for Fumaric acid (as Particulates Not Otherwise Regulated - PNOR) provide a

conservative guideline[5][2].

Parameter Value Species/Route Reference

Oral LD50 9300 - 10700 mg/kg Rat [2][4]

Dermal LD50 20000 mg/kg Rabbit [2]

Exposure Limit (TWA)
5 mg/m³ (Respirable

fraction)
US (TN, CA) [2]

Exposure Limit (TWA) 10 mg/m³ (Total Dust) US (OR) [2]
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Operational and Disposal Plan: Step-by-Step
Guidance
This section provides a procedural workflow for the safe handling of Fumaric acid-d2 from

receipt to disposal.

Preparation and Engineering Controls
Ventilation: Always handle Fumaric acid-d2 in a well-ventilated area. A certified chemical

fume hood is the preferred engineering control to minimize inhalation of dust[3][8][9].

Safety Equipment: Ensure an emergency eyewash station and safety shower are readily

accessible in the immediate work area[3][9].

Workspace Preparation: Before handling, decontaminate the work surface. Lay down

absorbent bench paper to contain any potential spills.

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, containers) and

required PPE before opening the primary container.

Safe Handling Protocol
Don PPE: Put on all required personal protective equipment as detailed in the table above.

Handling Solid: When weighing or transferring the powder, perform the task slowly and

carefully to avoid creating dust[1][8]. Use a spatula to handle the material. Avoid actions like

pouring from a height or using compressed air for cleaning, which can disperse dust[9].

Container Sealing: After use, ensure the container is tightly sealed to protect it from moisture

and prevent leaks[2].

Storage Requirements
Conditions: Store the container in a cool, dry, and well-ventilated place at room

temperature[10][4].

Protection: Protect the product from moisture, as it can degrade over prolonged periods of

exposure.
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Compatibility: Store away from incompatible materials such as strong oxidizing agents and

strong bases[3].

Spill and Emergency Procedures
Spill Response:

Evacuate non-essential personnel from the immediate area[3].

Wearing full PPE, prevent further spillage if it is safe to do so.

Cover the powder spill with a plastic sheet to minimize spreading.

Carefully collect the spilled material using mechanical means (e.g., scoop or sweep) without

creating dust[8].

Place the collected material into a suitable, labeled container for hazardous waste

disposal[3].

Clean the contaminated surface thoroughly and ventilate the area[3].

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. If irritation persists, seek medical attention[5][3][4].

Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area with

plenty of soap and water[3].

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical advice if symptoms persist.

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person. Call a physician or poison control center if you feel unwell[4].
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Regulations: All waste disposal must be conducted in strict accordance with applicable

federal, state, and local regulations[5][2].

Waste Material: Dispose of unused Fumaric acid-d2 and any contaminated materials (e.g.,

gloves, bench paper, weigh boats) as hazardous waste[3].

Containers: Do not reuse the original container. Handle uncleaned, empty containers as you

would the product itself[5]. Keep waste in clearly labeled, sealed containers for disposal.
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Fumaric Acid-d2 Handling Workflow
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Caption: Logical workflow for the safe handling of Fumaric acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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